Cas no 1228182-37-3 (1,4-dioxane-13C4)

• Product Name: 1,4-dioxane-13C4
• CAS No: 1228182-37-3
• MF: C₄H₈O₂
• MW: 92.075740814209
• CID: 4457117
• PubChem ID: 71309681
• Update Time: 2025-04-24

1,4-dioxane-13C4 Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxane-13C4
• (~13~C_4_)-1,4-Dioxane
• (2,3,5,6-13C4)1,4-dioxane
• 1,4-Dioxane-13C4, 99 atom % 13C, 97% (CP)
• 1228182-37-3
• DTXSID40745963
• [13C4]-1,4-Dioxane
• DTXCID20696707

• Inchi： 1S/C4H8O2/c1-2-6-4-3-5-1/h1-4H2/i1+1,2+1,3+1,4+1
• InChI Key： RYHBNJHYFVUHQT-JCDJMFQYSA-N
• SMILES： O1[13CH2][13CH2]O[13CH2][13CH2]1

Computed Properties

• Exact Mass: 92.06584884g/mol
• Monoisotopic Mass: 92.06584884g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes